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Diethyl trisulfide, also known as 1, 3-diethyltrisulfane or 3, 4, 5-trithiaheptane, belongs to the class of organic compounds known as organic trisulfides. These are organosulfur compounds with the general formula RSSSR' (R, R'=alkyl, aryl). Diethyl trisulfide is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, diethyl trisulfide is primarily located in the cytoplasm. Diethyl trisulfide is a garlic, onion, and sulfurous tasting compound that can be found in fruits. This makes diethyl trisulfide a potential biomarker for the consumption of this food product.